Cas no 1247612-84-5 ((1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine)

• Product Name: (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine
• CAS No: 1247612-84-5
• MF: C₁₀H₂₁NO₂
• MW: 187.27924323082
• CID: 5558181
• Update Time: 2025-05-21

(1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-methanamine, tetrahydro-N-(2-methoxy-1-methylethyl)-
• (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine

• Inchi： 1S/C10H21NO2/c1-9(8-12-2)11-7-10-3-5-13-6-4-10/h9-11H,3-8H2,1-2H3
• InChI Key： DNNZFCOIWQHKGG-UHFFFAOYSA-N
• SMILES： C1OCCC(CNC(C)COC)C1

Experimental Properties

• Density: 0.935±0.06 g/cm3(Predicted)
• Boiling Point: 252.7±10.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine

Research Brief on 1247612-84-5 and (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine: Recent Advances and Applications

The compound with the CAS number 1247612-84-5 and the chemical name (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug discovery and development. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential interactions with biological targets.

One of the key areas of interest is the role of 1247612-84-5 in modulating specific biochemical pathways. Recent research published in the Journal of Medicinal Chemistry highlights its efficacy as a small-molecule inhibitor targeting certain enzymes involved in inflammatory responses. The study demonstrated that (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine exhibits high selectivity and potency, making it a viable candidate for further preclinical evaluation.

In addition to its therapeutic potential, the synthetic accessibility of this compound has been a focal point. A recent paper in Organic Letters detailed an optimized synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The authors employed a novel catalytic system to enhance the efficiency of the key amination step, which could facilitate broader application in drug development pipelines.

Another noteworthy development is the exploration of 1247612-84-5 in combination therapies. Preliminary data from a collaborative study between academic and industry researchers suggest that this compound may synergize with existing anticancer agents, enhancing their efficacy while minimizing off-target effects. These findings were presented at the recent American Chemical Society National Meeting, sparking discussions on its potential in oncology.

Despite these advancements, challenges remain. The pharmacokinetic profile of (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine requires further optimization to improve bioavailability and reduce metabolic instability. Ongoing research aims to address these limitations through structural modifications and formulation strategies, as reported in a recent issue of Drug Metabolism and Disposition.

In conclusion, 1247612-84-5 and its derivative (1-methoxypropan-2-yl)[(oxan-4-yl)methyl]amine represent a promising avenue for future drug development. Continued research into their mechanisms of action, synthetic scalability, and therapeutic applications will be critical to unlocking their full potential in the pharmaceutical industry.